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Compound of Interest

Compound Name: Lanthanum bromide

Cat. No.: B1212527

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the experimental setup and protocols for utilizing Lanthanum
Bromide (LaBrs) scintillators for gamma-ray spectroscopy. LaBrs scintillators are known for
their excellent energy resolution, fast decay time, and high light output, making them a superior
choice for various applications, including nuclear physics, medical imaging, and geological
exploration.[1][2][3]

Introduction to LaBrs Scintillators

Cerium-doped Lanthanum Bromide (LaBr3:Ce) is an inorganic scintillator that offers
significant advantages over traditional materials like Sodium lodide (Nal(Tl)). Its key features
include:

o Exceptional Energy Resolution: LaBrs detectors can achieve an energy resolution of less
than 3% at 662 keV, allowing for precise identification of gamma-ray emitting isotopes.[4][5]
This high resolution is attributed to its high light output, which is approximately 165-170%
that of Nal(TI).[3][4]

o Fast Response: With a principal decay time of about 16-25 nanoseconds, LaBrs is well-
suited for applications requiring high count rates and excellent timing resolution.[1][3][6]

e High Light Yield: LaBrs produces a large number of photons per MeV of absorbed energy
(~60,000-70,000 photons/MeV), contributing to its superior energy resolution.[1][4][7]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1212527?utm_src=pdf-interest
https://www.benchchem.com/product/b1212527?utm_src=pdf-body
https://www.benchchem.com/product/b1212527?utm_src=pdf-body
https://www.osti.gov/servlets/purl/894974
https://laro.lanl.gov/esploro/outputs/journalArticle/LaBr3--Ce-scintillators-for-in-beam/9916364162103761
https://www.berkeleynucleonics.com/february-20-2024-unveiling-strengths-labr3-gamma-ray-spectroscopy-harsh-environments/
https://www.benchchem.com/product/b1212527?utm_src=pdf-body
https://www.berkeleynucleonics.com/lanthanum-bromide/
https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-15831.pdf
https://www.berkeleynucleonics.com/february-20-2024-unveiling-strengths-labr3-gamma-ray-spectroscopy-harsh-environments/
https://www.berkeleynucleonics.com/lanthanum-bromide/
https://www.osti.gov/servlets/purl/894974
https://www.berkeleynucleonics.com/february-20-2024-unveiling-strengths-labr3-gamma-ray-spectroscopy-harsh-environments/
https://www.mirion.com/products/technologies/spectroscopy-scientific-analysis/gamma-spectroscopy/detectors/scintillation-czt-detectors-accessories/labr3-15-x-15-lanthanum-bromide-scintillation-detector
https://www.osti.gov/servlets/purl/894974
https://www.berkeleynucleonics.com/lanthanum-bromide/
https://scholars.duke.edu/publication/735839
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

However, it is important to note that LaBrs crystals are hygroscopic and must be hermetically
sealed.[8] They also exhibit intrinsic radioactivity due to the presence of 138La, which
contributes to the background spectrum.[4][9]

Experimental Setup

A typical experimental setup for a LaBrs scintillator experiment consists of the following
components. The arrangement is crucial for optimizing performance and achieving high-quality
data.

Core Components

o LaBrs Scintillator Crystal: The heart of the detector, which converts gamma-ray energy into
scintillation light. These are available in various sizes and are typically coupled to a light
sensor.[6][8]

o Photomultiplier Tube (PMT) or Silicon Photomultiplier (SiPM): A light-sensing device that
converts the faint light from the scintillator into a measurable electrical signal. The choice of
PMT is critical to avoid saturation due to the high light output of LaBrs.[7][8] Some setups
may utilize SiPMs, especially in applications requiring compactness and magnetic field
insensitivity.[10]

» Voltage Divider: A resistive network that provides the necessary voltages to the dynodes of
the PMT.

o Preamplifier: The first stage of signal amplification, typically positioned close to the detector
to minimize noise. A charge-sensitive preamplifier is commonly used.

o Shaping Amplifier: This component shapes the preamplifier output pulse to optimize it for
digitization and analysis by the Multi-Channel Analyzer (MCA). It improves the signal-to-
noise ratio and prevents pulse pile-up.[11]

o Multi-Channel Analyzer (MCA): An instrument that sorts the incoming pulses by their
amplitude (which is proportional to the gamma-ray energy) and generates a histogram, i.e.,
the energy spectrum.[11]

¢ High Voltage (HV) Power Supply: Provides a stable high voltage to the PMT.[12]
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» Data Acquisition (DAQ) System: A computer-based system to control the MCA and store the
acquired spectra for analysis.[13]

Shielding

To minimize background radiation from external sources, the detector is often placed inside a
shield made of low-background materials like lead and copper.[9]

Experimental Protocols
Protocol 1: Energy Resolution Measurement

This protocol details the steps to measure the energy resolution of a LaBrs detector, a key
performance metric.

Objective: To determine the full width at half maximum (FWHM) of a full-energy photopeak and
express it as a percentage of the peak's centroid energy.

Materials:
o Complete LaBrs detector setup as described in Section 2.

o Calibrated gamma-ray sources (e.g., 13’Cs at 662 keV, ¢°Co at 1173 keV and 1332 keV, 2Na
at 511 keV and 1275 keV).[1][11]

Procedure:

o System Assembly: Connect the components as shown in the workflow diagram below.
Ensure all connections are secure.

o HV and Amplifier Settings:

o Apply the recommended high voltage to the PMT. Start with a lower voltage and gradually
increase it to the operating value to avoid damaging the tube. The optimal operating
voltage can be determined by measuring the energy resolution at different voltages and
selecting the value that provides the best resolution.[11]

o Set the shaping amplifier gain so that the highest energy gamma-ray of interest falls within
the top quarter of the MCA's range.
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o Set the amplifier shaping time. A typical value for LaBrs is around 0.5 ps to 4 ps, which is
long enough for full light collection.[1][5][11]

o Background Measurement: Acquire a background spectrum for a sufficient amount of time
with no sources present. This will be subtracted from subsequent measurements.

e Energy Calibration:

o Place a calibration source with multiple, well-separated gamma-ray lines (e.g., *2Eu) or a
set of single-line sources at a reproducible distance from the detector.

o Acquire a spectrum for each source.
o Identify the channel number corresponding to the centroid of each photopeak.

o Perform a linear or quadratic fit of the known gamma-ray energies versus the channel
numbers to establish the energy calibration.

o Data Acquisition:
o Place the source of interest (e.g., 13’Cs) at the same calibrated distance from the detector.

o Acquire a spectrum for a duration sufficient to obtain good statistics in the photopeak
(typically at least 10,000 counts).

o Data Analysis:

[e]

Subtract the background spectrum from the acquired source spectrum.

o

Fit a Gaussian function to the full-energy photopeak of interest.

[¢]

Determine the FWHM and the centroid of the fitted peak.

[¢]

Calculate the energy resolution using the formula: Energy Resolution (%) = (FWHM /
Centroid Energy) * 100

Protocol 2: Timing Resolution Measurement
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This protocol describes how to measure the coincidence timing resolution of a LaBrs detector
system.

Objective: To measure the time difference distribution between two detectors detecting
coincident gamma-rays.

Materials:
e Two identical LaBrs detector setups.

e A positron-emitting source (e.g., 2Na) that produces two back-to-back 511 keV annihilation
photons.[1][10]

o Fast-timing electronics:
o Constant Fraction Discriminators (CFDs)
o Time-to-Amplitude Converter (TAC)
o Delay lines

Procedure:

e System Assembly:

[e]

Position the two LaBrs detectors 180 degrees apart with the 2Na source placed at the
center.

o Connect the anode output of each PMT to a CFD.

o The output of one CFD will serve as the "start" signal for the TAC, and the other, after a
suitable delay, will be the "stop” signal.

o The TAC output is then fed into an MCA.
e Setting up Electronics:

o Set the CFD thresholds just above the noise level to trigger on valid events.
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o Adjust the delay line for the "stop" signal so that the coincidence peak falls within the
TAC's operational range.

o Data Acquisition:

o Acquire a timing spectrum with the MCA. The spectrum will show a peak corresponding to
the time difference between the detection of the two coincident gamma-rays.

o Data Analysis:
o Fit a Gaussian function to the timing peak.
o The FWHM of this peak represents the coincidence timing resolution of the system.

Data Presentation

The performance of LaBrs scintillators is best summarized in tables for easy comparison.
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Property Typical Value References
Energy Resolution (FWHM)
at 662 keV (137Cs) 2.6% - 3.5% [4]18]
at 511 keV (2Na) ~3.6% [1]
at 122 keV (°*’Co) ~6.8% [1]
Timing Resolution (FWHM)
Coincidence with BaF2 ~260 ps [1]
Coincidence with plastic

o ~275 ps [14]
scintillator
Coincidence with another

~100 ps [10]

LaBrs (SiPM-based)

Other Properties

Light Yield (photons/MeV)

~60,000 - 70,000

[1]141[7]

Principal Decay Time (ns) 16 - 25 [11[3][6]
Density (g/cm3) 5.08 [3]
Peak Emission Wavelength
380 [31[4]
(nm)
Visualizations

The following diagrams illustrate the experimental workflows and logical relationships within a

LaBrs scintillator setup.
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Workflow for Gamma-Ray Energy Spectroscopy.
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Data Acquisition and Signal Processing Pipeline.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1212527?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Detector 2

511 keV Photon
——p!

Click to download full resolution via product page

Coincidence Timing Resolution Measurement Setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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